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Compound of Interest

Compound Name: PIK-90

Cat. No.: B1684649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

PIK-90, a potent phosphoinositide 3-kinase (PI3K) inhibitor. Adherence to these procedures is

essential for ensuring laboratory safety and experimental integrity.

Personal Protective Equipment (PPE)
Given that PIK-90 is a potent small molecule inhibitor, a comprehensive approach to personal

protection is paramount. While some suppliers may not classify PIK-90 as a hazardous

substance, the potential for biological activity at low concentrations necessitates stringent

handling precautions. The following PPE is mandatory when handling PIK-90 in solid or

dissolved form.
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PPE Category Item
Specifications and
Rationale

Hand Protection Nitrile Gloves

Double-gloving is required.

Nitrile provides good

resistance to a range of

chemicals. In the absence of

specific breakthrough time

data for PIK-90, it is crucial to

change gloves immediately

upon any suspected

contamination.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Essential to protect against

splashes of PIK-90 solutions or

accidental contact with the

powder.

Body Protection Laboratory Coat

A standard lab coat should be

worn at all times and kept fully

fastened. Consider a

disposable gown when

handling larger quantities of

the solid compound.

Respiratory Protection Fume Hood

All handling of solid PIK-90

and preparation of stock

solutions must be conducted in

a certified chemical fume hood

to prevent inhalation of

airborne particles.

Safe Handling and Operational Plan
A systematic approach to handling PIK-90 from receipt to disposal minimizes the risk of

exposure and contamination.

Receiving and Storage
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Upon receipt, inspect the container for any damage or leaks.

PIK-90 should be stored at -20°C in a tightly sealed container.[1]

The compound is stable for at least two years when stored correctly.

Preparation of Stock Solutions
The solubility of PIK-90 is a critical factor in preparing accurate and effective experimental

solutions.

Solvent Solubility

DMSO
Soluble to 10 mM with gentle warming. Slightly

soluble (<1mg/ml) in DMSO.[2]

Ethanol Slightly soluble (<1mg/ml).[2]

Water Insoluble.

Protocol for Reconstituting PIK-90:

Pre-calculation: Before opening the vial, calculate the required volume of solvent to achieve

the desired stock concentration. Online molarity calculators can be a useful tool.

Acclimatization: Allow the vial of PIK-90 to equilibrate to room temperature before opening to

prevent condensation from forming inside.

Weighing (if necessary): If not using a pre-weighed amount, accurately weigh the required

amount of solid PIK-90 in a chemical fume hood.

Dissolution: Add the calculated volume of DMSO to the vial. Gentle warming and sonication

may be required to fully dissolve the compound.[3][4]

Aliquoting and Storage: Once fully dissolved, it is highly recommended to aliquot the stock

solution into smaller, single-use volumes.[3][5] Store these aliquots at -20°C. Stock solutions

in DMSO are reported to be stable for up to 3 months at -20°C.[3]
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Experimental Protocols: In Vitro and In Vivo
Applications
PIK-90 is a versatile inhibitor used in a variety of experimental settings to probe the PI3K

signaling pathway.

In Vitro Cell-Based Assays
PIK-90 has been shown to inhibit the proliferation of various cancer cell lines.[6]

General Protocol for Cell Treatment:

Cell Seeding: Plate cells at the desired density in appropriate well plates and allow them to

adhere overnight.

Preparation of Working Solution: Dilute the PIK-90 DMSO stock solution to the final desired

concentration using cell culture medium. The final DMSO concentration in the culture should

be kept low (typically ≤0.1%) to avoid solvent-induced cytotoxicity.

Cell Treatment: Remove the existing media from the cells and replace it with the media

containing the desired concentration of PIK-90.

Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72

hours).[5]

Downstream Analysis: Following incubation, cells can be harvested for various analyses,

such as viability assays (e.g., MTT, WST-1), western blotting for protein expression and

phosphorylation, or flow cytometry.[6][7]

In Vivo Animal Studies
PIK-90 has been used in animal models to investigate its systemic effects.

Example Protocol for Murine Studies:

Animal Model: Studies have utilized mice, such as BALB/c nu/nu or FVB/N.[6][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1684649?utm_src=pdf-body
https://www.benchchem.com/product/b1684649?utm_src=pdf-body
https://www.selleckchem.com/products/PIK-90.html
https://www.benchchem.com/product/b1684649?utm_src=pdf-body
https://www.benchchem.com/product/b1684649?utm_src=pdf-body
https://www.medchemexpress.com/PIK-90.html
https://www.selleckchem.com/products/PIK-90.html
https://www.glpbio.com/pik-90.html
https://www.benchchem.com/product/b1684649?utm_src=pdf-body
https://www.selleckchem.com/products/PIK-90.html
https://www.glpbio.com/pik-90.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulation: For intraperitoneal (i.p.) injection, PIK-90 can be formulated in a vehicle such

as DMSO and water or a combination of DMSO, PEG300, Tween-80, and saline.[5][7]

Dosing: Dosages in the range of 10-40 mg/kg have been reported.[4][6][7]

Administration: Administer the prepared PIK-90 solution via the desired route (e.g.,

intraperitoneal injection).

Monitoring: Closely monitor the animals for any adverse effects and for the desired

experimental outcomes.

Ethical Considerations: All animal experiments must be conducted in accordance with

approved institutional animal care and use committee (IACUC) protocols.

Disposal Plan
Proper disposal of PIK-90 and associated waste is crucial to prevent environmental

contamination and accidental exposure.

Solid PIK-90: Dispose of as chemical waste in accordance with local, state, and federal

regulations.

Contaminated Labware: Disposable items such as gloves, pipette tips, and tubes that have

come into contact with PIK-90 should be placed in a designated chemical waste container.

Liquid Waste: Aqueous solutions containing PIK-90 should be collected and disposed of as

hazardous chemical waste. Do not pour down the drain.

Sharps: Needles and syringes used for injections should be disposed of in a designated

sharps container.

Signaling Pathway and Experimental Workflow
Diagrams
To aid in the conceptualization of PIK-90's mechanism of action and its application in research,

the following diagrams are provided.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1684649?utm_src=pdf-body
https://www.medchemexpress.com/PIK-90.html
https://www.glpbio.com/pik-90.html
https://www.targetmol.com/compound/pik-90
https://www.selleckchem.com/products/PIK-90.html
https://www.glpbio.com/pik-90.html
https://www.benchchem.com/product/b1684649?utm_src=pdf-body
https://www.benchchem.com/product/b1684649?utm_src=pdf-body
https://www.benchchem.com/product/b1684649?utm_src=pdf-body
https://www.benchchem.com/product/b1684649?utm_src=pdf-body
https://www.benchchem.com/product/b1684649?utm_src=pdf-body
https://www.benchchem.com/product/b1684649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor Tyrosine
Kinase (RTK)

PI3K

Activates

PIP2

Phosphorylates

PIP3

 
 

Akt

Activates
 

 

mTORC1

Activates
 

 

Cell Growth &
Proliferation

Promotes
 

 

PIK-90

Inhibits
 

 

Click to download full resolution via product page

Caption: PI3K signaling pathway and the inhibitory action of PIK-90.

Caption: General experimental workflow for using PIK-90.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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